Cas no 1361879-37-9 (2-Cyano-6-(fluoromethyl)-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyano-6-(fluoromethyl)-4-(trifluoromethoxy)pyridine
• CAS No: 1361879-37-9
• MF: C₈H₄F₄N₂O
• MW: 220.123775482178
• CID: 4911739
• Update Time: 2025-10-28

2-Cyano-6-(fluoromethyl)-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(fluoromethyl)-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4F4N2O/c9-3-5-1-7(15-8(10,11)12)2-6(4-13)14-5/h1-2H,3H2
• InChI Key： HGWHIILOKYYBND-UHFFFAOYSA-N
• SMILES： FCC1C=C(C=C(C#N)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.3
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-6-(fluoromethyl)-4-(trifluoromethoxy)pyridine

2-Cyano-6-(fluoromethyl)-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

2-Cyano-6-(fluoromethyl)-4-(trifluoromethoxy)pyridine, also known by its CAS number 1361879-37-9, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring with three substituents: a cyano group at position 2, a fluoromethyl group at position 6, and a trifluoromethoxy group at position 4. These substituents contribute to the compound's stability, reactivity, and functional versatility.

The synthesis of 2-Cyano-6-(fluoromethyl)-4-(trifluoromethoxy)pyridine involves advanced organic chemistry techniques, including multi-step synthesis and precise control over reaction conditions. Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug discovery due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. The presence of the trifluoromethoxy group in this compound enhances its lipophilicity, making it an attractive candidate for drug delivery systems.

In the field of agrochemistry, 2-Cyano-6-(fluoromethyl)-4-(trifluoromethoxy)pyridine has shown potential as a precursor for herbicides and insecticides. Its ability to inhibit key enzymes involved in plant growth and pest metabolism makes it a valuable intermediate in the development of next-generation agricultural chemicals. Researchers have also explored its role in catalytic processes, where its electron-withdrawing groups facilitate efficient transition metal-catalyzed reactions.

The structural uniqueness of this compound has led to its investigation in materials science applications. For instance, the cyano group can participate in hydrogen bonding, which is crucial for designing self-healing polymers and high-performance adhesives. Additionally, the fluorinated substituents contribute to thermal stability and resistance to environmental degradation, making this compound suitable for use in extreme conditions.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties of 2-Cyano-6-(fluoromethyl)-4-(trifluoromethoxy)pyridine. Quantum mechanical calculations have revealed that the compound exhibits unique electronic transitions, which could be harnessed for optoelectronic applications such as light-emitting diodes (LEDs) and photovoltaic devices. These findings underscore the importance of continued research into fluorinated pyridine derivatives for emerging technologies.

In conclusion, 2-Cyano-6-(fluoromethyl)-4-(trifluoromethoxy)pyridine (CAS No. 1361879-37-9) is a versatile compound with diverse applications across multiple disciplines. Its chemical structure, functional groups, and unique properties make it a valuable asset in modern scientific research and industrial development. As new discoveries emerge, this compound is expected to play an even more significant role in advancing innovative solutions across various sectors.